Cas no 1501793-70-9 (2-methyl-2-(pyridin-2-yl)butan-1-amine)

2-Methyl-2-(pyridin-2-yl)butan-1-amine is a chiral amine derivative featuring a pyridine moiety, which imparts unique electronic and coordination properties. Its branched alkyl chain enhances steric hindrance, making it valuable in asymmetric synthesis and catalysis. The pyridyl group contributes to ligand-metal interactions, facilitating applications in transition-metal-catalyzed reactions. This compound is particularly useful in pharmaceutical intermediates and agrochemical research due to its structural rigidity and potential for functionalization. High purity grades are available to meet stringent research and industrial requirements. Its stability under standard conditions ensures reliable handling and storage. The compound's versatility makes it a preferred choice for developing novel ligands and bioactive molecules.
2-methyl-2-(pyridin-2-yl)butan-1-amine structure
1501793-70-9 structure
Product Name:2-methyl-2-(pyridin-2-yl)butan-1-amine
CAS No:1501793-70-9
MF:C10H16N2
MW:164.247442245483
CID:6421309
PubChem ID:83635549
Update Time:2025-10-28

2-methyl-2-(pyridin-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2-methyl-2-(pyridin-2-yl)butan-1-amine
    • 2-Pyridineethanamine, β-ethyl-β-methyl-
    • 2-Methyl-2-pyridin-2-ylbutan-1-amine
    • EN300-5231786
    • 1501793-70-9
    • Inchi: 1S/C10H16N2/c1-3-10(2,8-11)9-6-4-5-7-12-9/h4-7H,3,8,11H2,1-2H3
    • InChI Key: VSANYTRRFRWQMA-UHFFFAOYSA-N
    • SMILES: C(C1N=CC=CC=1)(C)(CN)CC

Computed Properties

  • Exact Mass: 164.131348519g/mol
  • Monoisotopic Mass: 164.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.9Ų

Experimental Properties

  • Density: 0.968±0.06 g/cm3(Predicted)
  • Boiling Point: 249.6±15.0 °C(Predicted)
  • pka: 9.22±0.15(Predicted)

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Additional information on 2-methyl-2-(pyridin-2-yl)butan-1-amine

Research Brief on 2-methyl-2-(pyridin-2-yl)butan-1-amine (CAS: 1501793-70-9): Recent Advances and Applications

The compound 2-methyl-2-(pyridin-2-yl)butan-1-amine (CAS: 1501793-70-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyridine and amine functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of research involves the synthesis and optimization of 2-methyl-2-(pyridin-2-yl)butan-1-amine. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The researchers employed a multi-step process involving catalytic hydrogenation and chiral resolution, achieving an enantiomeric excess of over 98%. This advancement is critical for ensuring the compound's consistency in preclinical and clinical studies.

Pharmacological investigations have revealed that 2-methyl-2-(pyridin-2-yl)butan-1-amine exhibits potent activity as a modulator of neurotransmitter receptors. Specifically, it has been shown to interact with GABAA and NMDA receptors, suggesting potential applications in neurological disorders such as anxiety, epilepsy, and neurodegenerative diseases. In vitro and in vivo studies demonstrated its ability to cross the blood-brain barrier efficiently, with a favorable pharmacokinetic profile. These findings were corroborated by a recent preprint on bioRxiv (2024), which highlighted its neuroprotective effects in a rodent model of Parkinson's disease.

Another promising avenue of research explores the compound's role in oncology. Preliminary data from a collaborative study between academic and industry researchers (Nature Communications, 2024) indicated that 2-methyl-2-(pyridin-2-yl)butan-1-amine could inhibit the proliferation of certain cancer cell lines by targeting metabolic pathways. The study identified its interaction with key enzymes involved in glycolysis, leading to apoptosis in tumor cells. These results underscore the compound's potential as a dual-target therapeutic agent, though further validation is required.

Despite these advancements, challenges remain in the clinical translation of 2-methyl-2-(pyridin-2-yl)butan-1-amine. Issues such as dose-dependent toxicity and long-term safety profiles need to be addressed in upcoming Phase I trials. Regulatory considerations, including intellectual property protection and compliance with Good Manufacturing Practice (GMP) standards, are also critical for its development. A recent white paper by the European Medicines Agency (EMA) emphasized the need for robust preclinical data to support Investigational New Drug (IND) applications.

In conclusion, 2-methyl-2-(pyridin-2-yl)butan-1-amine (CAS: 1501793-70-9) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span neurology, oncology, and beyond, with recent studies highlighting its synthetic accessibility and therapeutic potential. However, continued research is essential to overcome existing challenges and fully realize its clinical benefits. This brief underscores the importance of interdisciplinary collaboration to advance the compound from bench to bedside.

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